3β,14-Dihydroxy-19-oxocarda-4,20(22)-dienolide
3β,14-Dihydroxy-19-oxocarda-4,20(22)-dienolide
Brand Name:
Vulcanchem
CAS No.:
14530-91-7
VCID:
VC0087648
InChI:
InChI=1S/C23H30O5/c1-21-7-5-18-19(3-2-15-11-16(25)4-8-22(15,18)13-24)23(21,27)9-6-17(21)14-10-20(26)28-12-14/h10-11,13,16-19,25,27H,2-9,12H2,1H3/t16-,17+,18-,19+,21+,22+,23-/m0/s1
SMILES:
CC12CCC3C(C1(CCC2C4=CC(=O)OC4)O)CCC5=CC(CCC35C=O)O
Molecular Formula:
C23H30O5
Molecular Weight:
386.5 g/mol
3β,14-Dihydroxy-19-oxocarda-4,20(22)-dienolide
CAS No.: 14530-91-7
Main Products
VCID: VC0087648
Molecular Formula: C23H30O5
Molecular Weight: 386.5 g/mol
CAS No. | 14530-91-7 |
---|---|
Product Name | 3β,14-Dihydroxy-19-oxocarda-4,20(22)-dienolide |
Molecular Formula | C23H30O5 |
Molecular Weight | 386.5 g/mol |
IUPAC Name | (3S,8R,9S,10S,13R,14S,17R)-3,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthrene-10-carbaldehyde |
Standard InChI | InChI=1S/C23H30O5/c1-21-7-5-18-19(3-2-15-11-16(25)4-8-22(15,18)13-24)23(21,27)9-6-17(21)14-10-20(26)28-12-14/h10-11,13,16-19,25,27H,2-9,12H2,1H3/t16-,17+,18-,19+,21+,22+,23-/m0/s1 |
Standard InChIKey | JPIDFRQBAGAXJM-ZXIOEMQNSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@]1(CC[C@@H]2C4=CC(=O)OC4)O)CCC5=C[C@H](CC[C@]35C=O)O |
SMILES | CC12CCC3C(C1(CCC2C4=CC(=O)OC4)O)CCC5=CC(CCC35C=O)O |
Canonical SMILES | CC12CCC3C(C1(CCC2C4=CC(=O)OC4)O)CCC5=CC(CCC35C=O)O |
PubChem Compound | 11876219 |
Last Modified | Nov 11 2021 |
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